Cas no 1806049-57-9 (Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806049-57-9
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4842318
• Update Time: 2025-05-22

Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)3-2-4(21-9(12,13)14)15-5(7(10)11)6(3)16(18)19/h2,7H,1H3
• InChI Key： YVQNQKKDBRRHDA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=C(N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806049-57-9)

Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806049-57-9) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its structural complexity and fluorine-rich design make it a subject of interest in modern heterocyclic chemistry.

The growing demand for sustainable agrochemicals has propelled research into nitro-substituted pyridines like this compound. Its electron-withdrawing groups enhance reactivity, making it a valuable intermediate in synthesizing pesticide precursors. Recent studies highlight its role in addressing challenges such as pest resistance and environmental persistence, aligning with the global push for greener chemistry solutions.

From a synthetic perspective, CAS 1806049-57-9 exemplifies advancements in fluorination techniques. The strategic placement of fluorine atoms improves metabolic stability and bioavailability—a key consideration in drug discovery. Researchers are particularly interested in its potential to modulate enzyme inhibition pathways, with preliminary data suggesting applications in targeted therapeutics.

The compound's crystalline structure and physicochemical properties have been extensively characterized. With a molecular weight of 302.15 g/mol and distinct spectroscopic signatures, it serves as a reference material in analytical method development. Its stability under various pH conditions makes it suitable for formulation studies, particularly in controlled-release systems.

In the context of intellectual property, 1806049-57-9 appears in several patents related to herbicide synergists and fungicidal compositions. Its structure-activity relationship (SAR) profiles are being explored to optimize crop yield enhancement strategies. Notably, its low mammalian toxicity profile aligns with evolving regulatory standards for agricultural chemicals.

Emerging applications in material science have also been reported. The compound's electron-deficient aromatic system shows promise in developing organic semiconductors and liquid crystal formulations. This multidisciplinary relevance underscores its importance in industrial chemistry innovation.

Quality control protocols for Methyl 2-(difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carboxylate typically involve HPLC purity analysis and residual solvent monitoring. The commercial availability of this compound with >98% purity facilitates reproducible research outcomes. Storage recommendations emphasize protection from moisture and light degradation to maintain stability.

Recent publications have investigated its metabolic pathways in biological systems, revealing interesting defluorination patterns. These findings contribute to the broader understanding of fluorinated compound biodegradation—a critical area for environmental risk assessment. The compound's logP value and soil adsorption coefficients are actively studied to predict environmental fate.

From a market perspective, demand for 1806049-57-9 reflects trends in precision agriculture and green chemistry. Manufacturers are optimizing scale-up processes to meet research and development needs while maintaining cost efficiency. The compound's versatility positions it as a key building block for next-generation specialty chemicals.

Ongoing research explores modifications to the pyridine core structure to enhance target specificity. Computational chemistry approaches are being employed to model its molecular interactions, accelerating the discovery of analog compounds with improved properties. This exemplifies the compound's role in rational drug design methodologies.

In analytical applications, CAS 1806049-57-9 serves as a chromatographic standard for method validation. Its distinct UV absorption spectrum facilitates detection in complex matrices. Researchers emphasize the importance of isotopic labeling studies to track its environmental distribution patterns.

The synthesis of difluoromethyl-pyridine derivatives like this compound represents significant progress in organofluorine chemistry. Modern catalytic fluorination methods have improved the atom economy of production processes. These advancements address the pharmaceutical industry's need for fluorinated scaffolds with tailored properties.

As regulatory frameworks evolve, the eco-toxicological profile of nitroaromatic compounds remains a focus area. Studies on 1806049-57-9 contribute valuable data to QSAR models predicting the behavior of similar fluorinated aromatics. This supports the development of safer chemical alternatives across multiple industries.